Cas no 1200131-07-2 (4-Bromo-2,6-diethylbenzonitrile)

• Product Name: 4-Bromo-2,6-diethylbenzonitrile
• CAS No: 1200131-07-2
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• MDL: MFCD18917122
• CID: 1101520
• PubChem ID: 53256763
• Update Time: 2025-09-27

4-Bromo-2,6-diethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-diethylbenzonitrile
• 3,5-dichllor-4-fluoro-1-bromobenzene
• 3,5-Dichloro-4-fluorobromobenzene
• 4-Bromo-2,6-dichloro-fluorobenzene
• ACMC-209e5x
• ACT03074
• CTK3J4748
• KSC494O4R
• PubChem23061
• SureCN6600235
• SCHEMBL1427328
• BS-50048
• A856900
• MFCD18917122
• 1200131-07-2
• DB-316295
• 4-bromo-2,6-diethylbenzonitrile;
• CS-0366761
• IAMOUWSOUQOSDV-UHFFFAOYSA-N
• Benzonitrile, 4-bromo-2,6-diethyl-

• MDL： MFCD18917122
• Inchi： 1S/C11H12BrN/c1-3-8-5-10(12)6-9(4-2)11(8)7-13/h5-6H,3-4H2,1-2H3
• InChI Key： IAMOUWSOUQOSDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC)C(C#N)=C(C=1)CC

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.6±35.0 ºC (760 Torr),
• Flash Point: 129.6±25.9 ºC,
• Solubility: Almost insoluble (0.011 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles